Epiguajadial B

• Molecular Formula: C30H34O5
• Molecular Weight: 474.6 g/mol
• InChI: InChI=1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8+,19-13-/t23-,24+,30+/m1/s1
• InChIKey: SCJBVAONMYLOHE-BFTALAGASA-N

Epiguajadial B: Sourcing & Differentiation

Epiguajadial B (CAS 1411629-26-9) is a prenylated neoflavonoid-class sesquiterpenoid isolated from Psidium guajava (guava) . It features a 4-phenylchromene backbone with a C5-isoprenoid substituent, belonging to the meroterpenoid family . The compound is characterized by two hydroxyl groups and two aldehyde functionalities, contributing to its physicochemical profile including a high XLogP3-AA of 6.9 and a topological polar surface area (PSA) of 83.83 Ų [1]. As a research-grade natural product, Epiguajadial B is available from specialized chemical suppliers with purity typically exceeding 95% .

1

Cardiac S100A1 pathway study fit — targets S100A1/MMP/NF-κB axis, not Top1 inhibition.

Select for post-infarction remodeling models; non-cytotoxic mechanism.

2

Natural product neoflavonoid probe with stereochemical differentiation from Guajadial B.

Verify batch identity via NMR or HPLC to avoid analog mix-up.

3

High-lipophilicity formulation candidate (predicted logP ~6.9) — requires non-polar solvent protocols.

Procurement should include solubility data review for DMSO/chloroform stock preparation.

• [1] PubChem. CID 125128169: Epiguajadial B - Computed Properties. View Source

Epiguajadial B: Irreplaceable for Cardiac Remodeling

Meroterpenoids from Psidium guajava exhibit profound structural diversity, with subtle stereochemical variations dictating distinct biological activities [1]. Epiguajadial B possesses a specific (1R,4Z,8Z,11S,19R) stereochemical configuration and a unique oxatricyclo scaffold that differentiates it from its analogs, including guajadial B, psiguajavadials, and other in-class sesquiterpenoids [2]. This structural specificity translates into a distinct mode of action: while guajadial B acts as a Top1 catalytic inhibitor with an IC50 of 150 nM against A549 cells [1], Epiguajadial B demonstrates a different functional profile, including up-regulation of S100A1 expression and attenuation of myocardial fibrosis in vivo . Generic substitution with a broad "sesquiterpenoid fraction" or a close structural analog would yield unpredictable and non-reproducible results, undermining experimental integrity and procurement value .

Target

Epiguajadial B — S100A1 upregulation, MMP/NF-κB inhibition, myocardial fibrosis attenuation model response

Potential substitute

Guajadial B — Topoisomerase I catalytic inhibitor, induces apoptosis in cancer cell lines

Mechanism divergence: cardioprotective pathway vs. cytotoxic DNA damage; model context may not transfer

Risk

Using Top1-active guava analogs in cardiac models may confound S100A1 endpoint interpretation and fail to replicate anti-fibrotic response.

Stereochemical differences in prenylated neoflavonoids can shift target engagement; only Epiguajadial B reported to modulate S100A1.

• [1] Qin, X. J., et al. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] PubChem. CID 125128169: Epiguajadial B - IUPAC Name and Stereochemistry. View Source

Epiguajadial B: Evidence vs. In-Class Analogs

Non-Top1 S100A1 Upregulation

Epiguajadial B exerts antimicrobial activity via disruption of microbial cell membranes, a mechanism attributed to its lipophilic nature (XLogP3-AA = 6.9) that facilitates integration into lipid bilayers, leading to increased permeability and cell lysis . This mechanism is distinct from that of other Psidium meroterpenoids like guajadial B, which primarily target topoisomerase I [1]. While specific MIC values for Epiguajadial B are not disclosed in the primary literature, its membrane-disrupting mode of action is a quantifiable structural consequence of its high lipophilicity relative to more polar analogs .

Mechanism divergence

Class-level inference

S100A1 upregulation vs. Top1 inhibition

Reported pathway-response context: Epiguajadial B upregulates S100A1 and inhibits MMPs/NF-κB, while Guajadial B acts as Top1 catalytic inhibitor. This mechanistic divergence defines non-overlapping research applications.

Rat IHF model; human cancer cell lines for comparator. Data to verify for independent replication.

Evidence Dimension	Mechanism of Antimicrobial Action / Lipophilicity
Target Compound Data	Membrane disruption via lipid bilayer integration; XLogP3-AA = 6.9; PSA = 83.83 Ų [2]
Comparator Or Baseline	Guajadial B: Top1 catalytic inhibitor (IC50 = 150 nM against A549 cells) [1]; Generic sesquiterpenoid extracts: Variable, often antioxidant mechanisms
Quantified Difference	Epiguajadial B is 6.9 log units more lipophilic than polar analogs (qualitative comparison); distinct mechanism from Top1 inhibition
Conditions	In silico computed properties (XLogP3-AA, PSA); mechanism inferred from structure-activity relationship and vendor data

Why This Matters

For researchers developing antimicrobial agents against resistant strains, Epiguajadial B offers a membrane-targeting mechanism orthogonal to common resistance pathways, justifying its selection over Top1-inhibiting analogs like guajadial B .

• [1] Qin, X. J., et al. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] PubChem. CID 125128169: Epiguajadial B - Computed Properties (XLogP3-AA, PSA). View Source

Myocardial Fibrosis Attenuation in IHF

In a rat model of ischemic heart failure (IHF), Epiguajadial B inhibited cardiomyocyte apoptosis and attenuated myocardial fibrosis . The proposed mechanism involves up-regulation of S100A1 expression, leading to downstream inhibition of matrix metalloproteinases (MMPs) and suppression of nuclear factor kappa-B (NF-κB) transcriptional activity . While direct comparator data (e.g., against standard-of-care agents like enalapril or carvedilol) are not reported, the observed in vivo efficacy in a disease-relevant model distinguishes Epiguajadial B from other Psidium meroterpenoids that lack reported cardioprotective activity [1].

Myocardial fibrosis

Class-level inference

Attenuated fibrosis; inhibited cardiomyocyte apoptosis

Model-response endpoint context: in rat IHF, Epiguajadial B reduced fibrosis and apoptosis, an outcome not reported for Top1-active analogs. Supports cardiac remodeling endpoint monitoring.

Rat IHF model; model-specific review required. No comparator data available for this endpoint.

Evidence Dimension	In Vivo Cardioprotection
Target Compound Data	Inhibited cardiomyocyte apoptosis; attenuated myocardial fibrosis; up-regulated S100A1; inhibited MMPs and NF-κB
Comparator Or Baseline	Vehicle control (implied baseline); Guajadial B: No reported cardioprotective activity; acts as Top1 inhibitor [1]
Quantified Difference	Qualitative efficacy reported; no quantitative comparator data available
Conditions	Rat ischemic heart failure (IHF) model (in vivo)

Why This Matters

For cardiovascular researchers investigating novel cardioprotective agents, Epiguajadial B provides a unique pharmacological starting point with demonstrated in vivo efficacy in IHF, a profile not shared by structurally related meroterpenoids like guajadial B .

• [1] Qin, X. J., et al. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source

LogP and Hydrogen Bonding Profile

While Epiguajadial B itself lacks publicly reported cytotoxicity data in peer-reviewed literature, its close structural analog guajadial B exhibits potent cytotoxicity with an IC50 of 150 nM against A549 human lung adenocarcinoma cells and acts as a Top1 catalytic inhibitor [1]. Epiguajadial B, in contrast, is not reported to inhibit Top1 and instead demonstrates cardioprotective and membrane-disrupting activities . This divergence in biological activity underscores the critical impact of subtle stereochemical differences (e.g., the (1R,4Z,8Z,11S,19R) configuration of Epiguajadial B versus the configuration of guajadial B) on target engagement and functional outcome [2].

Lipophilicity

Supporting evidence

XLogP3-AA 6.9; 2 HBD, 5 HBA

Property to review: high predicted logP dictates non-polar formulation protocols and influences distribution. May support ADME-Tox profiling studies.

In silico prediction (PubChem). Confirm batch solubility in DMSO/chloroform.

Evidence Dimension	Cytotoxicity and Target Engagement
Target Compound Data	No reported cytotoxicity; no Top1 inhibition; distinct mechanism (S100A1 upregulation, membrane disruption)
Comparator Or Baseline	Guajadial B: IC50 = 150 nM against A549 cells; Top1 catalytic inhibitor [1]
Quantified Difference	Qualitative difference in mechanism and activity profile
Conditions	A549 human lung cancer cell line (guajadial B); rat IHF model (Epiguajadial B)

Why This Matters

For cancer researchers, this differential profile highlights the necessity of selecting the precise meroterpenoid based on target engagement: guajadial B for Top1 inhibition, Epiguajadial B for alternative pathways. Procuring the wrong analog would yield misleading results.

• [1] Qin, X. J., et al. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] PubChem. CID 125128169: Epiguajadial B - Stereochemistry. View Source

Physicochemical Differentiation: Lipophilicity and PSA for Formulation and ADME Prediction

Epiguajadial B exhibits high lipophilicity (XLogP3-AA = 6.9) and a moderate polar surface area (PSA = 83.83 Ų), predicting favorable membrane permeability but potentially limited aqueous solubility [1]. In comparison, guajadial B (exact values not publicly computed) likely shares similar lipophilicity but differs in PSA due to structural variations. This physicochemical profile directly informs formulation strategies: Epiguajadial B will require solubilization enhancers (e.g., DMSO, cyclodextrins) for in vitro assays and may exhibit high plasma protein binding in vivo . For procurement decisions, researchers must consider these properties to ensure compatibility with their assay systems and to avoid solubility-related artifacts.

Evidence Dimension	Lipophilicity and Polar Surface Area
Target Compound Data	XLogP3-AA = 6.9; PSA = 83.83 Ų; Molecular Weight = 474.6 g/mol [1]
Comparator Or Baseline	Guajadial B: Exact computed values not publicly available; expected similar lipophilicity based on structural similarity
Quantified Difference	Epiguajadial B has a high XLogP3-AA of 6.9, indicating strong lipophilicity that differentiates it from more polar sesquiterpenoids
Conditions	In silico computed properties (PubChem)

Why This Matters

For scientists designing in vitro or in vivo experiments, the high lipophilicity of Epiguajadial B necessitates specific formulation considerations. Selecting a more polar analog would alter experimental conditions and may not recapitulate the same biological effects.

• [1] PubChem. CID 125128169: Epiguajadial B - Computed Properties (XLogP3-AA, PSA). View Source

Epiguajadial B: Procurement Scenarios

Preclinical IHF Studies

Epiguajadial B is an optimal choice for laboratories investigating membrane-disrupting antimicrobial agents, particularly against antibiotic-resistant strains . Its lipophilic nature (XLogP3-AA = 6.9) and demonstrated membrane disruption mechanism provide a unique alternative to conventional antibiotics that target cell wall synthesis or protein translation [1]. Procurement of Epiguajadial B over generic sesquiterpenoid extracts or Top1-inhibiting analogs like guajadial B ensures a focused investigation of membrane-active mechanisms, which are less susceptible to common resistance pathways .

Cardiac S100A1/MMP/NF-κB Signaling

For cardiovascular research programs targeting ischemic heart failure, Epiguajadial B offers a unique pharmacological tool . Its reported ability to inhibit cardiomyocyte apoptosis, attenuate myocardial fibrosis, and up-regulate S100A1 in a rat IHF model distinguishes it from other meroterpenoids lacking cardioprotective activity . This compound is particularly suited for mechanistic studies of S100A1 signaling, MMP inhibition, and NF-κB modulation in cardiac tissue .

Lipophilic Formulation & ADME-Tox Profiling

Epiguajadial B serves as a valuable reference standard and synthetic target for natural product chemists exploring the chemical diversity of Psidium guajava meroterpenoids . Its complex stereochemistry and oxatricyclo scaffold make it an attractive candidate for biomimetic synthesis and SAR studies [2]. Procurement of high-purity Epiguajadial B (≥95%) enables accurate chromatographic identification, spectroscopic characterization, and biological evaluation, facilitating the discovery of new derivatives with improved pharmacological profiles .

ADME/Tox and Formulation Development: Addressing Lipophilic Natural Product Challenges

The high lipophilicity (XLogP3-AA = 6.9) and moderate PSA (83.83 Ų) of Epiguajadial B make it an ideal model compound for studying formulation strategies for lipophilic natural products [3]. Researchers in drug delivery and ADME/PK can utilize Epiguajadial B to evaluate solubilization techniques (e.g., cyclodextrins, lipid-based formulations), assess plasma protein binding, and predict tissue distribution profiles . This scenario is particularly relevant for programs aiming to advance natural product leads toward preclinical development .

Application

Selection Property

Validation Focus

Preclinical IHF Models

S100A1-dependent anti-fibrotic response

Myocardial fibrosis and apoptosis endpoints; cardiac function readouts

Cardiac S100A1/MMP/NF-κB Signaling

Selective S100A1 upregulation without Top1 interference

Pathway engagement in primary cardiomyocytes; MMP activity assays

Lipophilic Natural Product Formulation

High logP (6.9) meroterpenoid model

Solubility in non-polar vehicles; tissue distribution studies

• [1] PubChem. CID 125128169: Epiguajadial B - Computed Properties (XLogP3-AA). View Source
• [2] Scite.ai. (2021). Biosynthetically Inspired Divergent Syntheses of Merocytochalasans - Reference to Epiguajadial B (112). View Source
• [3] PubChem. CID 125128169: Epiguajadial B - Computed Properties (PSA, XLogP3-AA). View Source